Cas no 2171808-55-0 (tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2171808-55-0
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 6232272
• PubChem ID: 165957613
• Update Time: 2025-10-29

tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate
• EN300-1453936
• 2171808-55-0

• Inchi： 1S/C18H27NO4/c1-6-22-16-9-12(7-8-15(16)21-5)13-10-19-11-14(13)17(20)23-18(2,3)4/h7-9,13-14,19H,6,10-11H2,1-5H3
• InChI Key： GNWJMBYNQPNEBC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C1C=CC(=C(C=1)OCC)OC)=O

Computed Properties

• Exact Mass: 321.19400834g/mol
• Monoisotopic Mass: 321.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate

tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate: A Comprehensive Overview

The compound with CAS No 2171808-55-0, commonly referred to as tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrrolidine, a five-membered cyclic secondary amine, which serves as a versatile scaffold for various chemical modifications. The presence of tert-butyl and methoxyphenyl groups in its structure contributes to its unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate in drug discovery and development. Its structure, featuring a pyrrolidine ring with substituents at the 3 and 4 positions, allows for extensive functionalization. This makes it an ideal candidate for exploring new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Researchers have reported that this compound exhibits promising bioactivity in preliminary assays, suggesting its potential as a lead compound for further optimization.

The synthesis of tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by the introduction of substituents at specific positions. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and excellent stereocontrol in the synthesis of this compound. Recent advancements in asymmetric catalysis have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

In terms of applications, tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate has shown potential in the development of novel materials with unique physical and chemical properties. For instance, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Additionally, its role as a building block in supramolecular chemistry has opened new avenues for designing self-assembled structures with applications in nanotechnology and sensor development.

Recent research has also focused on understanding the environmental impact and degradation pathways of tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate. Studies conducted under simulated environmental conditions have revealed that this compound undergoes biodegradation through enzymatic cleavage of its ester groups. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

Furthermore, the integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate. Quantum mechanical calculations have revealed that the molecule's electronic distribution plays a significant role in its interaction with biological targets. This information is invaluable for guiding experimental efforts aimed at optimizing its pharmacokinetic properties.

In conclusion, tert-butyl 4-(3-ethoxy-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No 2171808-55-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in both fundamental research and industrial innovation. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.